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Compound of Interest

Compound Name: TG 100801

Cat. No.: B1682778 Get Quote

Essential Safety and Handling Guide for TG
100801
This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of TG 100801. It is intended for researchers, scientists, and

drug development professionals to ensure the safe and effective use of this compound in a

laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
TG 100801 is classified with acute oral toxicity and is very toxic to aquatic life with long-lasting

effects. Adherence to strict safety protocols is mandatory to prevent accidental exposure and

environmental contamination.

Summary of Hazards:
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Hazard Classification Description

Acute Toxicity, Oral (Category 4) Harmful if swallowed.

Acute Aquatic Toxicity (Category 1) Very toxic to aquatic life.

Chronic Aquatic Toxicity (Category 1)
Very toxic to aquatic life with long lasting effects.

[1]

Recommended Personal Protective Equipment (PPE):

PPE Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).
To prevent skin contact.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes.

Body Protection Laboratory coat. To protect skin and clothing.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required for

handling large quantities or if

dust/aerosol generation is

likely.

To prevent inhalation.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of TG 100801 and to ensure

the safety of laboratory personnel.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or aerosols.
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Handle in a well-ventilated area, preferably in a chemical fume hood.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Storage Conditions:

Store in a tightly sealed container.

Keep in a cool, dry, and dark place.

Recommended long-term storage is at -20°C.[2]

For short-term storage (days to weeks), 0-4°C is acceptable.[2]

Accidental Release and First Aid Measures
Immediate and appropriate action is critical in the event of an accidental release or exposure.

Spill Response:

Evacuate the area.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

First Aid:
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Exposure Route First Aid Measures

If Swallowed
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

In Case of Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes. Seek immediate medical

attention.

In Case of Skin Contact

Remove contaminated clothing. Wash skin

thoroughly with soap and water. Seek medical

attention if irritation persists.

If Inhaled
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Disposal Plan
TG 100801 and any contaminated materials must be disposed of as hazardous waste due to

its aquatic toxicity.

Disposal Guidelines:

Dispose of contents and container to an approved waste disposal plant.

Do not allow the chemical to enter drains or waterways.

All waste materials, including contaminated PPE and spill cleanup materials, should be

collected in a labeled, sealed container for hazardous waste disposal.

Experimental Protocols and Workflow
TG 100801 is a prodrug that is converted to its active form, TG 100572, by esterases in

tissues.[3][4] TG 100572 is a multi-targeted kinase inhibitor.[1][3][4]

In Vitro Cell-Based Assay Workflow:
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Preparation

Cell Culture & Treatment

Analysis

Prepare TG 100801 Stock Solution
(e.g., in DMSO)

Prepare Cell Culture Media with
Desired TG 100801 Concentration

Treat Cells with TG 100801
(or vehicle control)

Seed Cells in Multi-well Plates

Incubate for a Defined Period

Assess Cell Viability
(e.g., MTT, CellTiter-Glo)

Analyze Protein Expression/Phosphorylation
(e.g., Western Blot, ELISA)

Analyze Gene Expression
(e.g., qPCR, RNA-seq)

Click to download full resolution via product page

A typical workflow for an in vitro cell-based assay using TG 100801.

In Vivo Animal Study Protocol (Example): A study on a rat model of retinal vein occlusion

involved topical administration of TG 100801.[3]
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Parameter Description

Animal Model
Rat model of laser-induced retinal vein

occlusion.

Formulation TG 100801 solution for topical eye drops.

Dosing Regimen Topical application to the eye.

Endpoint Analysis
Measurement of fluorescein leakage and retinal

thickening.[3]

Mechanism of Action and Signaling Pathway
TG 100801 is a prodrug that is rapidly converted to TG 100572, a potent inhibitor of multiple

receptor tyrosine kinases and Src family kinases.[1][3][4] This inhibition blocks downstream

signaling pathways involved in angiogenesis, vascular permeability, and inflammation. The

primary targets include VEGFR1, VEGFR2, FGFR1, FGFR2, PDGFRβ, and members of the

Src kinase family (Src, Fyn, Lck, Lyn, Hck, Fgr, Yes).[3][4]

Inhibition of Kinase Signaling by TG 100572 (Active Form of TG 100801):
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TG 100801 is converted to TG 100572, which inhibits key signaling pathways.
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IC50 Values for TG 100572:

Target Kinase IC50 (nM)

VEGFR1 2

VEGFR2 7

FGFR1 2

FGFR2 16

PDGFRβ 13

Fgr 5

Fyn 0.5

Hck 6

Lck 0.1

Lyn 0.4

Src 1

Yes 0.2

Data from MedChemExpress and Selleck

Chemicals.[1][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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